Cas no 87-55-8 (2-Methyl-5-oxo-1-cyclopentenyl Propionate)

2-Methyl-5-oxo-1-cyclopentenyl Propionate structure
87-55-8 structure
Product Name:2-Methyl-5-oxo-1-cyclopentenyl Propionate
CAS No:87-55-8
MF:C9H12O3
MW:168.189783096313
MDL:MFCD00798053
CID:34422
PubChem ID:253662002
Update Time:2024-10-26

2-Methyl-5-oxo-1-cyclopentenyl Propionate Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-5-oxocyclopent-1-en-1-yl propionate
    • 2-Methyl-5-oxo-1-cyclopentenyl Propionate
    • (2-methyl-5-oxocyclopenten-1-yl) propanoate
    • 2-METHYL-5-OXOCYCLOPENT-1-ENYL PROPIONATE
    • Cyclopentene propionate
    • Cyclotene propionate
    • EINECS 201-751-9
    • UNII-2FBU83W2QL
    • Propionic Acid 2-Methyl-5-oxo-1-cyclopentenyl Ester
    • 2-Cyclopenten-1-one,2-hydroxy-3-methyl-, propionate (8CI)
    • 2FBU83W2QL
    • 2-Methyl-5-oxo-1-cyclopenten-1-yl propionate
    • 2-METHYL-5-OXOCYCLOPENT-1-EN-1-YL PROPANOATE
    • 3880AC
    • FCH842202
    • AK115096
    • 2-methyl-5-oxocyclopent-1-enyl propanoate
    • 2-Methyl-5-oxo-1-cyc
    • CS-0314499
    • W-104015
    • MFCD00798053
    • (2-methyl-5-oxidanylidene-cyclopenten-1-yl) propanoate
    • A842261
    • M2487
    • 2-Cyclopenten-1-one, 3-methyl-2-(1-oxopropoxy)-
    • SCHEMBL18339252
    • FEMA NO. 4511
    • 3-Methyl-2-(1-oxopropoxy)-2-cyclopenten-1-one
    • 2-Methyl-5-oxocyclopent-1-en-1-ylpropionate
    • FT-0657609
    • 2-HYDROXY-3-METHYL-2-CYCLOPENTEN-1-ONE PROPIONATE
    • AKOS006272264
    • F16522
    • Q27254675
    • propanoic acid (2-methyl-5-oxo-1-cyclopentenyl) ester
    • 87-55-8
    • AS-66188
    • 2-Cyclopenten-1-one, 2-hydroxy-3-methyl-, propionate
    • 2-Cyclopenten-1-one, 2-hydroxy-3-methyl-, propionate (8CI)
    • 3-Methyl-2-(1-oxopropoxy)-2-cyclopenten-1-one (ACI)
    • DTXSID60236040
    • NKRMCRMCMGRKHS-UHFFFAOYSA-N
    • DTXCID60158531
    • NS00022859
    • MDL: MFCD00798053
    • Inchi: 1S/C9H12O3/c1-3-8(11)12-9-6(2)4-5-7(9)10/h3-5H2,1-2H3
    • InChI Key: NKRMCRMCMGRKHS-UHFFFAOYSA-N
    • SMILES: O=C(CC)OC1=C(C)CCC1=O

Computed Properties

  • Exact Mass: 168.07900
  • Monoisotopic Mass: 168.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 251
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 10
  • XLogP3: 0.9
  • Topological Polar Surface Area: 43.4

Experimental Properties

  • Density: 1.1
  • Melting Point: Not available
  • Boiling Point: 291.6 °C at 760 mmHg
  • Flash Point: 291.6 °C at 760 mmHg
  • Refractive Index: 1.477
  • PSA: 43.37000
  • LogP: 1.57650
  • FEMA: 4511 | CYCLOTENE PROPIONATE
  • Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-Methyl-5-oxo-1-cyclopentenyl Propionate Security Information

2-Methyl-5-oxo-1-cyclopentenyl Propionate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
M864102-5g
2-Methyl-5-oxo-1-cyclopentenyl Propionate
87-55-8 >98.0%(GC)
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¥500.40 2022-09-01
TRC
M325863-50mg
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$ 64.00 2023-09-07
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$ 87.00 2023-09-07
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M325863-500mg
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$ 155.00 2023-09-07
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
M2487-5G
2-Methyl-5-oxo-1-cyclopentenyl Propionate
87-55-8 >98.0%(GC)
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¥410.00 2024-04-15
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
M2487-25G
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87-55-8 >98.0%(GC)
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¥1400.00 2024-04-15
SHANG HAI XIAN DING Biotechnology Co., Ltd.
M2487-5g
2-Methyl-5-oxo-1-cyclopentenyl Propionate
87-55-8 98.0%(GC)
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¥310.0 2022-06-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
M2487-25g
2-Methyl-5-oxo-1-cyclopentenyl Propionate
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¥1400.0 2022-06-10
eNovation Chemicals LLC
D749226-25g
2-Methyl-5-oxocyclopent-1-en-1-yl propionate
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$150 2024-06-07
Chemenu
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